Cas no 10349-38-9 (4-Methoxyphenyl Isocyanide)

• Product Name: 4-Methoxyphenyl Isocyanide
• CAS No: 10349-38-9
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD02664592
• CID: 138626
• PubChem ID: 449765
• Update Time: 2024-11-04

4-Methoxyphenyl Isocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-4-methoxy-
• 1-Isocyano-4-methoxybenzene
• 4-MeO-phenyl isocyanide
• 4-methoxybenzenisocyanide
• 4-Methoxyphenyl isocyanide
• Benzene,1-isocyano-4-methoxy
• CN(4-C6H4OMe)
• p-(trifluoromethyl)phenyl isocyanide
• Anisyl isonitrile
• p-Anisyl isocyanide
• p-Anisyl isonitrile
• SY345939
• AKOS005144157
• AM20020117
• AT23890
• 4-Isocyanoanisole
• DTXSID10332309
• J-000989
• 4-Methoxyphenyl isocyanide, 97%
• BCP21433
• BB 0260130
• AS-58948
• SCHEMBL377256
• MFCD02664592
• EN300-1176972
• 10349-38-9
• 2-((4-methoxyphenylamino)methylene)malonicaciddiethylester
• BBL022476
• 4-methoxyphenylisocyanide
• STK505799
• 4-Methoxyphenyl Isocyanide

• MDL： MFCD02664592
• Inchi： 1S/C8H7NO/c1-9-7-3-5-8(10-2)6-4-7/h3-6H,2H3
• InChI Key： MIEQKTRWKZYUPY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)[N+]#[C-]

Computed Properties

• Exact Mass: 133.05300
• Monoisotopic Mass: 133.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 13.6A^2

Experimental Properties

• Color/Form: Solid, foul smelling
• Melting Point: 29-33 °C (lit.)
• Flash Point: Fahrenheit: 224.6 ° f
  Celsius: 107 ° c
  
• PSA: 9.23000
• LogP: 1.47670
• Solubility: Not determined

4-Methoxyphenyl Isocyanide Security Information

• Hazardous Material transportation number：UN 3335
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• HazardClass：IRRITANT
• Storage Condition：−20°C
• Safety Term：S26-36/37/39
• Risk Phrases：R20/21/22